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Compound of Interest

Compound Name: Lead salicylate

Cat. No.: B099369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for lead salicylate. The information is intended for professionals in research and
drug development who may work with this compound. The following sections detail the
hazardous properties, exposure controls, and emergency procedures associated with lead
salicylate to ensure its safe use in a laboratory setting.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of lead salicylate is presented in Table
1. This data is essential for understanding the compound's behavior and potential for exposure.
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Property Value Reference
Molecular Formula C14H1006Pb [1]
Molecular Weight 481.43 g/mol [1]

Soft white odourless powder in
Appearance ) [2]
crystalline form

Melting Point 327.5°C [2]
Boiling Point 1740°C at 1013hPa [2]
Density 11.33 g/cm3 @ 20°C

Vapor Pressure 1.33hPa at 973°C

Solubility in Water Negligible

Lead Content 43.0% min.

Salicylic Acid Content 55.4% min.

Section 2: Hazard Identification and Classification

Lead salicylate is classified as a hazardous substance with significant health risks. A summary
of its GHS hazard classification is provided in Table 2.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

H360: May damage fertility or

Reproductive Toxicity 1A )
the unborn child

» o H373: May cause damage to
Specific Target Organ Toxicity,
organs through prolonged or
Repeated Exposure
repeated exposure

Hazardous to the Aquatic . o
1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic _ o
] H410: Very toxic to aquatic life
Environment, Long-term 1 _ _
with long lasting effects
Hazard

Data sourced from multiple reports to the ECHA C&L Inventory.

Signal Word: Danger

Hazard Statements:

e H302: Harmful if swallowed.

e H332: Harmful if inhaled.

o H360Df: May damage the unborn child. Suspected of damaging fertility.

e H373: May cause damage to organs through prolonged or repeated exposure.
e H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

e P201: Obtain special instructions before use.
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o P202: Do not handle until all safety precautions have been read and understood.
e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P308 + P313: IF exposed or concerned: Get medical advice/attention.

e P391: Collect spillage.

e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure risk.

Engineering Controls

o Ventilation: Work with lead salicylate should be conducted in a well-ventilated area. The use
of a chemical fume hood is recommended to control airborne dust.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.
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Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 3.

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a full-face shield.

) ) Chemical-resistant gloves (e.qg., nitrile), apron,
Skin Protection
and boots.

For concentrations up to 0.5 mg/m3, an air-

purifying respirator with an N100, R100, or P100
Respiratory Protection filter is recommended. For higher

concentrations, a supplied-air respirator may be

necessary.

Handling Procedures

e Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

» Avoid contact with skin, eyes, and clothing.
e Avoid the formation of dust.
e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where lead salicylate is handled.

Storage Conditions

» Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed.
» Store in opaque or light-protective containers.

o Store locked up.
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e Incompatible materials to avoid include acids, strong oxidizing agents, and strong bases.

Section 4: Emergency Procedures

Detailed protocols for responding to emergencies involving lead salicylate are outlined below.

First Aid Measures
Exposure Route First Aid Protocol

Move the affected person to fresh air promptly. If
) breathing is difficult, supply oxygen. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact s .
water. If skin irritation occurs, get medical

advice.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

) Rinse mouth with water. Do not induce vomiting.
Ingestion ) i . )
Seek immediate medical attention.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or foam.

o Specific Hazards: The substance may emit toxic and irritating fumes if heated to
decomposition.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 3.2). Avoid breathing dust and contact with the spilled
material.

o Containment and Cleanup: Cover the spill with dry sand or vermiculite. Sweep or scoop the
material into a properly labeled, closed container for disposal. Avoid generating dust.

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Section 5: Visualized Workflows

The following diagrams illustrate the logical workflows for handling lead salicylate and
responding to emergencies.

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Lead Salicylate.
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Caption: First Aid Procedures for Lead Salicylate Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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